Cas no 73724-40-0 (Fmoc-Ala-OSu)

Fmoc-Ala-OSu (N-(9-Fluorenylmethoxycarbonyl)-L-alanine N-hydroxysuccinimide ester) is a protected amino acid derivative widely used in peptide synthesis. The Fmoc group provides orthogonal protection for the α-amino group, while the activated OSu (N-hydroxysuccinimide) ester enables efficient coupling with free amino groups under mild conditions. This reagent is particularly valuable in solid-phase peptide synthesis (SPPS) due to its high reactivity and compatibility with Fmoc-based strategies. It offers excellent stability, minimal racemization risk, and straightforward purification post-coupling. Fmoc-Ala-OSu is commonly employed in the synthesis of peptides for pharmaceutical research, bioconjugation, and materials science applications. Its reliability and consistent performance make it a preferred choice for controlled amide bond formation.
Fmoc-Ala-OSu structure
Fmoc-Ala-OSu structure
Product Name:Fmoc-Ala-OSu
CAS No:73724-40-0
MF:C22H20N2O6
MW:408.404006004334
MDL:MFCD00065613
CID:553861
PubChem ID:13670100
Update Time:2025-06-15

Fmoc-Ala-OSu Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
    • Fmoc-Ala-OSu
    • Fmoc-L-Ala-OSu
    • Fmoc-β-Ala-Osu
    • Fomc-Ala-OSu
    • AmbotzFAA6380
    • fmoc-L-alanine N-hydroxysuccinimide ester
    • N-(fluorenyl-9-methoxycarbonyl)-L-alanine N-hydroxysuccinimide ester
    • N-(9-Fluorenylmethyloxycarbonyl)-L-alanine succinimidyl ester
    • Fmoc-alanine-Osu
    • SCHEMBL17302751
    • AKOS016003110
    • A851148
    • CS-0208891
    • 73724-40-0
    • 4-METHYLUMBELLIFERYL-ALPHA-D-GLUCOPYRANOSIDEHYDRATE
    • FZBMNXOJLBTQHV-ZDUSSCGKSA-N
    • DTXSID30546325
    • 2,5-Dioxopyrrolidin-1-yl N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alaninate
    • MFCD00065613
    • FD21096
    • (S)-2,5-dioxopyrrolidin-1-yl 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)propanoate
    • (2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate
    • AS-48956
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-alanine succinimidyl ester (Fmoc-L-Ala-OSu)
    • MDL: MFCD00065613
    • Inchi: 1S/C22H20N2O6/c1-13(21(27)30-24-19(25)10-11-20(24)26)23-22(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,23,28)/t13-/m0/s1
    • InChI Key: FZBMNXOJLBTQHV-ZDUSSCGKSA-N
    • SMILES: O(C(N[C@@H](C)C(=O)ON1C(CCC1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 408.13200
  • Monoisotopic Mass: 408.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.645
  • PSA: 102.01000
  • LogP: 2.84960

Fmoc-Ala-OSu Pricemore >>

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Fmoc-Ala-OSu Production Method

Additional information on Fmoc-Ala-OSu

Comprehensive Overview of Fmoc-Ala-OSu (CAS No. 73724-40-0): Applications and Innovations in Peptide Synthesis

The compound Fmoc-Ala-OSu (CAS No. 73724-40-0) is a critical reagent in modern peptide synthesis, widely recognized for its role in solid-phase peptide synthesis (SPPS). As a derivative of Fmoc-protected alanine, it features an N-hydroxysuccinimide (OSu) ester group, which enhances its reactivity with amino groups, making it indispensable for researchers in biochemistry, pharmaceuticals, and biotechnology. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection, enabling selective deprotection under mild basic conditions, a feature highly valued in combinatorial chemistry and drug discovery.

In recent years, the demand for Fmoc-Ala-OSu has surged due to its applications in developing therapeutic peptides, antibody-drug conjugates (ADCs), and biomaterials. With the rise of personalized medicine and the exploration of peptide-based vaccines (e.g., targeting infectious diseases or cancer), this compound has become a focal point for laboratories optimizing peptide coupling efficiency. Its stability and high purity (>98% by HPLC) further justify its preference over alternative reagents like Boc-protected analogs or carbodiimide-based coupling agents.

From an SEO perspective, users frequently search for queries such as "Fmoc-Ala-OSu synthesis protocol", "CAS 73724-40-0 supplier", or "Fmoc vs. Boc protection strategies". These trends reflect the compound's relevance in both academic and industrial settings. Notably, the integration of green chemistry principles (e.g., reducing solvent waste in SPPS) has spurred innovations in Fmoc-Ala-OSu applications, aligning with sustainability goals—a hot topic in 2024.

Analytical techniques like LC-MS and NMR are routinely employed to validate the purity of Fmoc-Ala-OSu, addressing another common user concern: "How to confirm Fmoc-Ala-OSu purity?". Storage recommendations (-20°C under inert gas) and handling precautions (avoiding moisture) are also frequently searched, underscoring the need for precise technical documentation.

In conclusion, Fmoc-Ala-OSu (CAS No. 73724-40-0) remains a cornerstone of peptide chemistry, bridging fundamental research and cutting-edge therapeutics. Its versatility, coupled with evolving synthetic methodologies, ensures its continued prominence in life sciences. Future directions may explore its utility in AI-driven peptide design or continuous-flow synthesis systems, further expanding its impact.

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